Cas no 2189108-69-6 (N-(4-Methoxy-2,3-dihydro-1H-inden-1-yl)prop-2-enamide)

• Product Name: N-(4-Methoxy-2,3-dihydro-1H-inden-1-yl)prop-2-enamide
• CAS No: 2189108-69-6
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5410428
• PubChem ID: 132327072
• Update Time: 2025-05-23

N-(4-Methoxy-2,3-dihydro-1H-inden-1-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-Dihydro-4-methoxy-1H-inden-1-yl)-2-propenamide
• AKOS033935043
• 2189108-69-6
• N-(4-Methoxy-2,3-dihydro-1H-inden-1-yl)prop-2-enamide
• Z3488533104
• EN300-6689152

• Inchi： 1S/C13H15NO2/c1-3-13(15)14-11-8-7-10-9(11)5-4-6-12(10)16-2/h3-6,11H,1,7-8H2,2H3,(H,14,15)
• InChI Key： NLIPBXLWGRYEON-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1CCC2NC(C=C)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 424.2±45.0 °C(Predicted)
• pka: 14.10±0.20(Predicted)

Additional information on N-(4-Methoxy-2,3-dihydro-1H-inden-1-yl)prop-2-enamide

N-(4-Methoxy-2,3-dihydro-1H-inden-1-yl)prop-2-enamide: A Comprehensive Overview

The compound with CAS No. 2189108-69-6, commonly referred to as N-(4-Methoxy-2,3-dihydro-1H-inden-1-yl)prop-2-enamide, has garnered significant attention in the field of organic chemistry and materials science. This compound is a derivative of the indene family, characterized by its unique structure that combines a methoxy-substituted indenyl group with a propenamide functionality. The indenyl group serves as a rigid and aromatic framework, while the propenamide moiety introduces flexibility and reactivity, making this compound versatile for various applications.

Recent studies have highlighted the potential of N-(4-Methoxy-2,3-dihydro-1H-inden-1-yl)prop-2-enamide in drug discovery and material synthesis. Its structure allows for easy functionalization, enabling researchers to explore its properties in diverse chemical environments. For instance, the methoxy group at the 4-position of the indene ring enhances electronic effects, which can be exploited to modulate the compound's reactivity and selectivity in catalytic processes.

The synthesis of N-(4-Methoxy-2,3-dihydro-1H-inden-1-yl)prop-2-enamide typically involves multi-step reactions, including Friedel-Crafts alkylation and subsequent amidation. These methods have been optimized in recent years to improve yield and purity. Researchers have also explored alternative routes using transition metal catalysts, which offer higher efficiency and better control over stereochemistry.

In terms of biological activity, N-(4-Methoxy-2,3-dihydro-1H-inden-1-yli)propenamide has shown promising results in preliminary assays. Its ability to interact with specific protein targets suggests potential applications in treating inflammatory diseases and neurodegenerative disorders. Furthermore, its structural similarity to known bioactive compounds makes it a valuable lead for further drug development.

From a materials science perspective, this compound exhibits interesting optical and electronic properties due to its conjugated system. Recent research has focused on its use as a building block for advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). The combination of the indene core with the propenamide group provides a platform for designing materials with tailored electronic characteristics.

Looking ahead, the development of novel synthetic strategies for N-(4-Methoxyindanoyl)propenamide derivatives will likely drive further advancements in this field. Collaborative efforts between chemists and biologists are expected to unlock new therapeutic applications, while materials scientists continue to explore its potential in creating next-generation functional materials.